Cas no 629645-62-1 (2-Pyrimidinamine, 4-(5-bromo-1H-indol-2-yl)-)

• Product Name: 2-Pyrimidinamine, 4-(5-bromo-1H-indol-2-yl)-
• CAS No: 629645-62-1
• MF: C₁₂H₉BrN₄
• MW: 289.130660772324
• CID: 1648125
• Update Time: 2024-09-12

2-Pyrimidinamine, 4-(5-bromo-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(5-bromo-1H-indol-2-yl)-

• Inchi： 1S/C12H9BrN4/c13-8-1-2-9-7(5-8)6-11(16-9)10-3-4-15-12(14)17-10/h1-6,16H,(H2,14,15,17)
• InChI Key： GVWACJDKQBKZIF-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2=CC3=C(N2)C=CC(Br)=C3)=N1

Computed Properties

• Exact Mass: 288.00117

Experimental Properties

• Density: 1.680±0.06 g/cm3(Predicted)
• Melting Point: 190-192 °C
• Boiling Point: 592.6±58.0 °C(Predicted)
• PSA: 67.59
• pka: 13.43±0.30(Predicted)